Cas no 5349-86-0 (Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate)

Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate structure
5349-86-0 structure
Product name:Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate
CAS No:5349-86-0
MF:C15H22O3
MW:250.33338
CID:380545
PubChem ID:220716

Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate
    • 2-[4-(2-methylbutan-2-yl)phenoxy]ethyl acetate
    • AC1L5980
    • AC1Q689M
    • AG-J-66956
    • AR-1D6851
    • CTK4J8235
    • NSC3859
    • NSC-3859
    • AKOS024323791
    • 2-(4-tert-pentylphenoxy)ethyl acetate
    • DTXSID30277748
    • 5349-86-0
    • Inchi: InChI=1S/C15H22O3/c1-5-15(3,4)13-6-8-14(9-7-13)18-11-10-17-12(2)16/h6-9H,5,10-11H2,1-4H3
    • InChI Key: ICMMKRCNCRTGKF-UHFFFAOYSA-N
    • SMILES: CCC(C)(C)C1=CC=C(C=C1)OCCOC(=O)C

Computed Properties

  • Exact Mass: 250.15696
  • Monoisotopic Mass: 250.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.002
  • Boiling Point: 324.1°C at 760 mmHg
  • Flash Point: 133.3°C
  • Refractive Index: 1.485
  • PSA: 35.53

Recommend Articles

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.